Cas no 2680774-68-7 (1-(1,3-thiazol-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(1,3-thiazol-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
• CAS No: 2680774-68-7
• MF: C₉H₅F₃N₄O₃S
• MW: 306.221210241318
• CID: 5635024
• PubChem ID: 165929939
• Update Time: 2025-10-29

1-(1,3-thiazol-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-thiazol-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
• EN300-28291454
• 2680774-68-7

• Inchi： 1S/C9H5F3N4O3S/c10-9(11,12)7(19)15-5-4(6(17)18)3-14-16(5)8-13-1-2-20-8/h1-3H,(H,15,19)(H,17,18)
• InChI Key： IWSHXLRHLPYOLK-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1C(=C(C(=O)O)C=N1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 306.00344569g/mol
• Monoisotopic Mass: 306.00344569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 125Ų

Additional information on 1-(1,3-thiazol-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid

Introduction to 1-(1,3-thiazol-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid (CAS No. 2680774-68-7)

1-(1,3-thiazol-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680774-68-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole and thiazole heterocyclic families, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a thiazol-2-yl moiety and a trifluoroacetamido substituent, contribute to its unique chemical properties and biological interactions.

The synthesis of 1-(1,3-thiazol-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the trifluoroacetamido group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further pharmacological investigation. Additionally, the thiazol-2-yl ring introduces a sulfur atom that can participate in hydrogen bonding and metal coordination interactions, further expanding its potential applications in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of this compound with high accuracy. Molecular docking studies have revealed that 1-(1,3-thiazol-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid exhibits promising interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. These findings align with the growing interest in heterocyclic compounds as modulators of immune responses and have spurred further investigation into its potential as an anti-inflammatory agent.

In the realm of medicinal chemistry, the integration of fluorine atoms into molecular structures is a well-established strategy to improve drug efficacy and selectivity. The trifluoroacetamido group in this compound not only enhances its pharmacokinetic profile but also influences its electronic properties, potentially affecting its binding mode to biological targets. Such structural modifications are critical for optimizing drug candidates and ensuring their suitability for clinical development.

The biological activity of 1-(1,3-thiazol-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid has been explored in several preclinical studies. These investigations have highlighted its potential role in modulating pathways associated with cancer progression and neurodegenerative diseases. For instance, preliminary data suggest that this compound may inhibit the activity of specific kinases involved in tumor growth, making it a valuable scaffold for developing novel anticancer therapies. Furthermore, its interaction with neuronal receptors has raised interest in its potential as a neuroprotective agent.

The development of new therapeutic agents often relies on the identification of key structural motifs that enhance biological activity while minimizing side effects. The combination of a thiazol-2-yl ring and a trifluoroacetamido group in 1-(1,3-thiazol-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid exemplifies such an approach. This dual functionality not only contributes to the compound's versatility but also opens up possibilities for derivative design aimed at improving therapeutic outcomes.

From a synthetic chemistry perspective, the preparation of this compound showcases the power of modern methodologies in constructing complex heterocyclic systems. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination strategies have been instrumental in achieving the desired molecular architecture efficiently. These advancements underscore the importance of innovative synthetic approaches in accelerating drug discovery efforts.

The pharmacological evaluation of 1-(1,3-thiazol-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid has also benefited from high-throughput screening (HTS) technologies. These platforms allow for rapid assessment of large libraries of compounds against multiple targets simultaneously, facilitating the identification of lead candidates with optimized properties. The results from these screenings have reinforced the compound's potential as a starting point for further development.

As research in medicinal chemistry continues to evolve, interdisciplinary approaches combining computational modeling with experimental validation are becoming increasingly prevalent. The study of 1-(1,3-thiazol-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid exemplifies this trend by leveraging both computational insights and wet-lab experiments to elucidate its mechanism of action and explore new therapeutic applications.

The future prospects for this compound are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to refine its chemical properties through structural optimization and to evaluate its efficacy in preclinical models. These efforts are expected to provide valuable insights into its potential as a therapeutic agent and contribute to the broader field of drug discovery.